Cas no 148651-26-7 (Methanimidamide, N,N'-diphenyl-, (1E)-)

• Product Name: Methanimidamide, N,N'-diphenyl-, (1E)-
• CAS No: 148651-26-7
• MF: C₁₃H₁₂N₂
• MW: 196.247782707214
• CID: 1323877
• PubChem ID: 94888
• Update Time: 2025-04-20

Methanimidamide, N,N'-diphenyl-, (1E)- Chemical and Physical Properties

Names and Identifiers

• Methanimidamide, N,N'-diphenyl-, (1E)-
• D78233
• (E)-N,N'-diphenylformimidamide
• N,N'-Diphenylformimidamide
• EINECS 210-720-9
• N,N'-diphenyl-methanimidamide
• DTXSID8060745
• (E)-N,N'-DIPHENYLMETHANIMIDAMIDE
• AMY31192
• AI3-01807
• D1221
• AS-58720
• BP-31075
• N,N'-Diphenymethanimidamide
• N,N'-Diphenylimidoformamide #
• CS-0356743
• 8KKX998CU5
• N,N'-Diphenylformamidine
• N,N'-Diphenylmethanimidamide
• NSC6789
• Methanimidamide,N'-diphenyl-
• SY008772
• N,N'-diphenylmethaneimidamide
• SCHEMBL8467598
• NS00034962
• AKOS015901114
• 622-15-1
• Oprea1_875410
• N,N'-diphenyl-formamidine
• N,N'-Diphenylformamidine, 98%
• N,N'-Diphenylformamidene
• DB-023412
• NSC-6789
• AC-19527
• CS-0160408
• Diphenylformamidine
• EN300-6734591
• N,N inverted exclamation mark -Diphenylformamidine
• SCHEMBL100962
• A833646
• MFCD00003026
• N,N'-Diphenylmethanimidamide; 1,3-Diphenyl-1,3-diaza-1-propene; Diphenylformamidine;
• N,N'-diphenyl formamidine
• AKOS025311093
• NSC 6789
• 148651-26-7
• Methanimidamide, N,N'-diphenyl-
• Formamidine, N,N'-diphenyl-
• DTXCID1043257
• Formamidine, N,N'-diphenyl-(6CI,7CI,8CI)

• MDL： MFCD00003026
• Inchi： 1S/C13H12N2/c1-3-7-12(8-4-1)14-11-15-13-9-5-2-6-10-13/h1-11H,(H,14,15)
• InChI Key： ZQUVDXMUKIVNOW-UHFFFAOYSA-N
• SMILES： N(/C=N/C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 196.10016
• Monoisotopic Mass: 196.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 24.4Ų

Experimental Properties

• PSA: 24.39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives